Cas no 1780565-48-1 (2,2-difluoro-3-(thiolan-2-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(thiolan-2-yl)propan-1-amine
• CAS No: 1780565-48-1
• MF: C₇H₁₃F₂NS
• MW: 181.246627569199
• CID: 6422422
• PubChem ID: 105439606
• Update Time: 2025-08-05

2,2-difluoro-3-(thiolan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(thiolan-2-yl)propan-1-amine
• EN300-1962998
• 1780565-48-1

• Inchi： 1S/C7H13F2NS/c8-7(9,5-10)4-6-2-1-3-11-6/h6H,1-5,10H2
• InChI Key： JUXSAHTUBYZCAA-UHFFFAOYSA-N
• SMILES： S1CCCC1CC(CN)(F)F

Computed Properties

• Exact Mass: 181.07367692g/mol
• Monoisotopic Mass: 181.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2,2-difluoro-3-(thiolan-2-yl)propan-1-amine

Introduction to 2,2-difluoro-3-(thiolan-2-yl)propan-1-amine (CAS No. 1780565-48-1) and Its Emerging Applications in Chemical Biology

The compound 2,2-difluoro-3-(thiolan-2-yl)propan-1-amine (CAS No. 1780565-48-1) represents a fascinating intersection of fluorinated heterocycles and amine functionalities, making it a subject of growing interest in the field of chemical biology and drug discovery. Its unique structural features—comprising a difluorinated propanamine core linked to a thiolane moiety—endow it with distinctive chemical properties that have been leveraged in various research applications.

Fluorinated compounds are increasingly recognized for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of bioactive molecules. The presence of two fluorine atoms in the difluoropropyl group of this compound introduces electronic and steric effects that can significantly influence its interactions with biological targets. Meanwhile, the thiolan ring, a five-membered sulfur-containing heterocycle, is known for its versatility in medicinal chemistry due to its ability to form stable disulfide bonds and engage in hydrogen bonding interactions.

Recent studies have highlighted the potential of such structurally complex molecules in developing novel therapeutic agents. For instance, the combination of fluorine substitution with thiolan-based scaffolds has been explored in the design of protease inhibitors and kinase modulators. The amine group at the C1 position further provides a handle for further derivatization, allowing chemists to fine-tune solubility, bioavailability, and target specificity.

In the realm of drug discovery, the compound’s ability to act as a precursor for more complex molecules has garnered attention. Researchers have utilized derivatives of 2,2-difluoro-3-(thiolan-2-yl)propan-1-amine to develop candidates targeting neurological disorders, where precise modulation of molecular interactions is critical. The fluorine atoms enhance metabolic resilience, reducing degradation by enzymes such as cytochrome P450 monooxygenases, while the thiolan ring contributes to favorable pharmacokinetic properties.

Moreover, computational modeling studies have suggested that this compound exhibits promising binding affinity for certain enzyme families involved in cancer pathways. The difluoropropyl group disrupts hydrophobic pockets in target proteins, while the thiolan moiety engages in critical hydrogen bonding networks. Such insights have guided synthetic efforts toward optimizing lead compounds for clinical trials.

The synthesis of 2,2-difluoro-3-(thiolan-2-yl)propan-1-amine presents unique challenges due to its sensitive functional groups. However, advances in transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient access to this motif. Recent publications detail novel methodologies for introducing fluorine atoms with high selectivity, ensuring that the desired stereoisomer is obtained without unwanted byproducts.

From a biochemical perspective, the compound’s amine functionality serves as a nucleophilic site for post-synthetic modifications. This has been exploited in generating libraries of analogs for high-throughput screening (HTS), where subtle changes in the scaffold can reveal new biological activities. Such libraries are particularly valuable in identifying inhibitors of protein-protein interactions (PPIs), which are notoriously difficult to target with small molecules.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their incorporation into drug candidates often leads to improved pharmacological profiles, including prolonged half-life and reduced side effects. The case of 2,2-difluoro-3-(thiolan-2-yl)propan-1-amine exemplifies how structural innovation can drive therapeutic progress by combining multiple privileged moieties into a single entity.

In conclusion, this compound represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of fluorinated aliphatics and thiolan heterocycles makes it a valuable scaffold for further medicinal chemistry exploration. As research continues to uncover new biological targets and synthetic strategies, compounds like 2,2-difluoro-3-(thiolan-2-yl)propan-1-amine will undoubtedly play a pivotal role in shaping the future of chemical biology and drug development.